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Compound of Interest

Compound Name: 1-chloro-4-(sulfinylamino)benzene

Cat. No.: B085061

Essential Safety and Handling Guide for 1-
chloro-4-(sulfinylamino)benzene

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and
disposal of 1-chloro-4-(sulfinylamino)benzene (CAS No. 13165-68-9) in a laboratory setting.
Due to the limited availability of a specific Safety Data Sheet (SDS) for this compound, the
following recommendations are based on best practices for handling structurally similar and
potentially hazardous chemicals.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling 1-chloro-4-(sulfinylamino)benzene, a comprehensive approach to personal
protection is critical to minimize exposure and ensure a safe laboratory environment. The
following PPE is mandatory:

o Eye and Face Protection: Wear chemical safety goggles conforming to EN 166 or NIOSH
standards.[1][2][3] In situations with a risk of splashing, a face shield should be worn in
addition to goggles.[1][4]

e Skin Protection:
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o Gloves: Chemical-resistant gloves are required.[2][5] Given the aromatic and chlorinated
nature of the compound, nitrile or neoprene gloves are recommended.[4] Always inspect
gloves for integrity before use and practice proper removal techniques to avoid skin
contact.[2]

o Lab Coat/Protective Clothing: A flame-retardant and chemical-resistant lab coat or
coveralls should be worn to protect against splashes and contamination.[2][5]

» Respiratory Protection: All handling of 1-chloro-4-(sulfinylamino)benzene should be
conducted in a certified chemical fume hood to minimize inhalation of vapors or aerosols.[6]
If engineering controls are not sufficient or in the case of a spill, a NIOSH-approved
respirator with appropriate cartridges for organic vapors should be used.[1][5]

Operational Plan for Safe Handling

A systematic approach to handling this compound is crucial for maintaining a safe laboratory
environment.

1. Preparation and Engineering Controls:

e Ensure a calibrated and certified chemical fume hood is used for all manipulations of the
compound.

 Verify that safety showers and eyewash stations are readily accessible and in good working
order.[2][7]

» Keep the container of 1-chloro-4-(sulfinylamino)benzene tightly closed when not in use
and store it in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[7][8]

2. Handling Procedures:

o Before use, allow the container to reach room temperature to prevent moisture
condensation.

o Carefully open the container in the fume hood.

o Use compatible labware (e.g., glass, PTFE) for transfers and reactions.
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» Avoid generating dust or aerosols. If the compound is a solid, handle it with care to prevent
airborne dispersal.

» Wash hands thoroughly with soap and water after handling, even if gloves were worn.[7]
3. Spill and Emergency Procedures:
 In case of a spill, evacuate the immediate area and alert colleagues.

o If the spill is small and you are trained to handle it, wear appropriate PPE and contain the
spill with an inert absorbent material (e.g., sand, vermiculite).

o Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

o For large spills or if you are unsure how to proceed, contact your institution's environmental
health and safety (EHS) department.

Disposal Plan

Proper disposal of 1-chloro-4-(sulfinylamino)benzene and its contaminated waste is
essential to protect the environment and comply with regulations.

o Waste Collection: All waste containing 1-chloro-4-(sulfinylamino)benzene, including
contaminated labware, gloves, and absorbent materials, must be collected in a clearly
labeled, sealed, and chemical-resistant container.

» Waste Segregation: Do not mix this waste with other waste streams unless specifically
instructed to do so by your EHS department.

o Disposal Route: The waste must be disposed of as hazardous chemical waste through your
institution's EHS program.[9] Do not dispose of this compound down the drain or in regular
trash.[10]

Quantitative Data Summary

Due to the lack of a specific Safety Data Sheet for 1-chloro-4-(sulfinylamino)benzene,
quantitative data such as occupational exposure limits (OELS), toxicity values (LD50/LC50),
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and specific physical properties are not readily available. In the absence of this data, it is
prudent to handle the compound with a high degree of caution, assuming it to be hazardous.

Parameter Value Source

Occupational Exposure Limit )
Not Established

(OEL)

LD50/LC50 Not Available

Boiling Point No data available [11]
Molecular Weight 173.61 g/mol [11]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of 1-chloro-4-
(sulfinylamino)benzene in a laboratory setting.

Caption: Workflow for Safe Handling of 1-chloro-4-(sulfinylamino)benzene.

This guidance is intended to supplement, not replace, your institution's specific safety protocols
and the professional judgment of trained laboratory personnel. Always consult with your EHS
department for any questions or concerns regarding the handling of this or any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085061#personal-protective-equipment-for-handling-
1-chloro-4-sulfinylamino-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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